5,5-difluoro-4,4-dimethylpent-2-ynoic acid

• CAS No.: 2104288-17-5
• Molecular Formula: C7H8F2O2
• Molecular Weight: 162.1

Description

5,5-Difluoro-4,4-dimethylpent-2-ynoic acid is a chemical compound with the molecular formula C7H8F2O2 and a molecular weight of 162.14 g/mol . This compound is characterized by the presence of two fluorine atoms and a triple bond within its structure, making it a unique and interesting subject for chemical research.

Preparation Methods

The synthesis of 5,5-difluoro-4,4-dimethylpent-2-ynoic acid can be achieved through various synthetic routes. One common method involves the reaction of 4,4-dimethylpent-2-ynoic acid with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions . The reaction typically requires an inert atmosphere and low temperatures to prevent side reactions and ensure high yield.

Chemical Reactions Analysis

5,5-Difluoro-4,4-dimethylpent-2-ynoic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or other reduced products.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

5,5-Difluoro-4,4-dimethylpent-2-ynoic acid has several applications in scientific research:

Biology: The compound’s unique structure makes it a valuable tool for studying enzyme interactions and metabolic pathways involving fluorinated substrates.

Medicine: Research is ongoing to explore its potential as a precursor for the development of new drugs, particularly those targeting specific enzymes or receptors.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings with enhanced properties due to the presence of fluorine atoms.

Mechanism of Action

The mechanism of action of 5,5-difluoro-4,4-dimethylpent-2-ynoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity for these targets, leading to more potent and specific biological effects . The triple bond within the structure also contributes to its reactivity and ability to participate in various chemical transformations .

Comparison with Similar Compounds

5,5-Difluoro-4,4-dimethylpent-2-ynoic acid can be compared with other similar compounds, such as:

4,4-Dimethylpent-2-ynoic acid: Lacks the fluorine atoms, resulting in different chemical and biological properties.

5,5-Difluoro-4,4-dimethylpentanoic acid: Contains a saturated carbon chain instead of a triple bond, leading to different reactivity and applications.

5-Fluoro-4,4-dimethylpent-2-ynoic acid:

The uniqueness of this compound lies in its combination of fluorine atoms and a triple bond, which imparts distinct properties and makes it a valuable compound for various research and industrial applications .